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MS049 Technical Profile

MS049 is a potent, selective, and cell-active dual inhibitor of the protein arginine methyltransferases PRMT4

(also known as CARM1) and PRMT6 [1] [2].

| Parameter | Details | | :--- | :--- | | Molecular Weight | 321.29 [1] | | CAS No. | 2095432-59-8 [1] | | Targets

& Potency (IC₅₀) | PRMT4 (CARM1): 34 nM | PRMT6: 43 nM [1] | | Selectivity | Excellent selectivity over

a broad panel of other epigenetic and non-epigenetic targets, including other methyltransferases,

demethylases, and reader proteins [1] [2]. | | Primary Mechanism | Inhibits methyltransferase activity,

reducing levels of specific methylation marks like H3R2me2a (via PRMT6) and Med12me2a (via

PRMT4/CARM1) in cells [1]. |

Basic In Vitro Experimental Guidelines

The table below summarizes the key parameters for using MS049 in cell-based assays, as found in the

literature.

Parameter Protocol Description

Cell Line Example HEK293 cells [1]
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Parameter Protocol Description

Typical
Concentrations

1 μM, 10 μM, and 50 μM [1]

Incubation Time 96 hours [1]

Solvent for Stock
Solution

DMSO (56 mg/mL, which is ~174 mM) [1]

Key Cellular Readout Reduction in methylation marks (e.g., H3R2me2a, Med12me2a) measured via

Western Blot or other immunodetection methods [1].

The following diagram illustrates the core mechanism of action of MS049 and a basic workflow for an in

vitro experiment.
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Frequently Asked Questions

Q1: What is the recommended solvent for preparing MS049 stock solutions? MS049 has good solubility

in DMSO, water, and ethanol. For a stock solution, you can dissolve it in DMSO at a concentration of 56

mg/mL (approximately 174 mM) [1].

Q2: Has a negative control for MS049 been developed? Yes, the research group that developed MS049

also published a compound known as MS049N. This negative control is structurally similar but inactive in

both biochemical and cellular assays, making it a valuable tool for confirming that observed effects are due

to specific PRMT4/6 inhibition [2].

Q3: What are the key biological functions of the primary targets of MS049?

PRMT4/CARM1: This enzyme is a multifaceted regulator. It acts as a transcriptional coactivator,

influences RNA processing, metabolism, and organelle dynamics. Its dysregulation is implicated in
several cancers [3] [4].

PRMT6: It methylates histone H3 at arginine 2 (H3R2me2a), which is generally a repressive mark. It
is also overexpressed in various cancers and plays a role in transcriptional regulation [2].

Troubleshooting Guide

Issue Potential Cause Suggested Solution

Lack of effect in
cellular assays

Low cellular potency
or poor compound

stability.

Ensure you are using a sufficiently high concentration
(e.g., 10-50 μM) and verify the reduction of methylation

marks (like H3R2me2a) as a positive control for target
engagement [1].

Precipitate in stock
solution

Over-concentration or
solvent evaporation.

Confirm stock concentration is within the soluble range
(56 mg/mL in DMSO). Gently warm and vortex the

solution to re-dissolve. Aliquot to avoid freeze-thaw
cycles.
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Issue Potential Cause Suggested Solution

High background or
non-specific effects

in assay

Off-target inhibition. Leverage the published high selectivity of MS049 [1]
[2]. Use the available negative control compound,

MS049N, to distinguish specific effects from assay
artifacts [2].

Seeking Further Information

The information available in the public domain is foundational. For more advanced and application-specific

protocols, I suggest you:

Contact the Manufacturer: Suppliers like Selleck Chemicals often provide detailed, lot-specific

technical data sheets and advanced protocols upon request.
Consult Literature: Search for recent scientific papers that use MS049 in their methods sections, as

they will contain validated, peer-reviewed protocols for specific applications.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. MS049 | Histone Methyltransferase inhibitor | Mechanism [selleckchem.com]

2. Discovery of a Potent, Selective and Cell-active Dual ... [pmc.ncbi.nlm.nih.gov]

3. Multifaceted roles of CARM1 beyond histone arginine ... [nature.com]

4. Recent advances in targeting protein arginine ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [MS049 protocol optimization]. Smolecule, [2026]. [Online PDF].

Available at: [https://www.smolecule.com/products/b536357#ms049-protocol-optimization]

Disclaimer & Data Validity:

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.selleckchem.com/products/ms049.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5063716/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5063716/
https://www.smolecule.com/products/s536357?utm_src=pdf-body
https://www.smolecule.com/products/s536357?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/products/ms049.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5063716/
https://www.nature.com/articles/s12276-025-01561-7
https://pmc.ncbi.nlm.nih.gov/articles/PMC6311705/
https://www.smolecule.com/products/b536357#ms049-protocol-optimization
https://www.smolecule.com/products/b536357#ms049-protocol-optimization
https://www.smolecule.com/products/s536357?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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